(R)-2-Cyclopropyl-pyrrolidine hydrochloride

• IUPAC Name: (2R)-2-cyclopropylpyrrolidine;hydrochloride
• InChI: InChI=1S/C7H13N.ClH/c1-2-7(8-5-1)6-3-4-6;/h6-8H,1-5H2;1H/t7-;/m1./s1
• InChI Key: OJKJZUXVQAPXRU-OGFXRTJISA-N
• Canonical SMILES: C1CC(NC1)C2CC2.Cl
• Isomeric SMILES: C1C[C@@H](NC1)C2CC2.Cl
• Molecular Formula: C7H14ClN
• Molecular Weight: 147.64 g/mol

Description

(R)-2-Cyclopropyl-pyrrolidine hydrochloride, commonly known as CPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPP is a cyclic amino acid derivative that is structurally similar to proline and has been used in various studies as a tool to investigate the effects of modulating neurotransmitter systems.

Scientific Research Applications

Structure-Activity Relationships

• Optimization of P2X(7) Receptor Antagonists : A study on dichloropyridine-based analogues, including compounds with cyclopropane groups, has shown that these can serve as potent P2X(7) receptor antagonists. The presence of hydrophobic polycycloalkyl groups, such as cyclopropyl, enhances their antagonistic activity. This finding suggests potential applications in developing anti-inflammatory agents (Lee et al., 2012).

Synthesis and Reactivity

• Synthesis of Pyrrolidines : Research has demonstrated the synthesis of pyrrolidines, important heterocyclic organic compounds, through [3+2] cycloaddition involving N-methyl azomethine ylide and other compounds. The study highlights the polar nature of the reaction and its potential application in synthesizing pyrrolidine derivatives, which have various industrial and medicinal applications (Żmigrodzka et al., 2022).

Enantioselective Catalysis

• Chiral γ-Lactams Synthesis : An enantioselective approach to synthesize cyclopropane-fused γ-lactams, which are structurally similar to cyclopropyl-pyrrolidine, has been reported. These γ-lactams are found in several drugs, highlighting the significance of cyclopropyl-pyrrolidine-like structures in pharmaceutical applications (Pedroni & Cramer, 2015).

Therapeutic Applications

• Antiepileptic and Neuroprotective Agents : Pyrrolidone derivatives, related to pyrrolidine structures, have been studied for their potential as antiepileptic agents and neuroprotectants. The research highlights the therapeutic value of these compounds, which might extend to similar structures like cyclopropyl-pyrrolidine (Shorvon, 2001).

Cardiovascular Applications

• Calcium Channel Blockers : Studies on pyrrolidine derivatives with a stereocenter, similar to (R)-2-Cyclopropyl-pyrrolidine, have shown applications as cardiovascular L-type calcium channel blockers. These findings suggest potential cardiovascular therapeutic applications for cyclopropyl-pyrrolidine derivatives (Carosati et al., 2009).